The Double-Edged Sword: Investigating the Role of USP7 in Cancer Progression

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name: *Usp7-IN-10*

Cat. No.: *B15583097*

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated Ubiquitin-Specific Protease (HAUSP), has emerged as a critical regulator in a multitude of cellular processes, positioning it as a high-interest target in oncology research and drug development. This deubiquitinating enzyme (DUB) plays a pivotal, yet complex, role in cancer progression by modulating the stability and function of a wide array of proteins involved in oncogenesis and tumor suppression.[1][2][3] Its ability to influence key pathways such as the p53-MDM2 axis, DNA damage response (DDR), and immune surveillance underscores its significance as both a driver of malignancy and a potential therapeutic vulnerability.[4][5][6] This technical guide provides a comprehensive overview of the core functions of USP7 in cancer, detailed experimental protocols for its investigation, and a summary of quantitative data to facilitate comparative analysis.


The Core Function of USP7: A Master Regulator of Protein Stability

© 2026 BenchChem. All rights reserved.

USP7 functions by removing ubiquitin moieties from substrate proteins, thereby rescuing them from proteasomal degradation and altering their subcellular localization and activity.[2][7] This enzymatic activity is central to maintaining protein homeostasis, a process frequently dysregulated in cancer.[3][8] USP7's substrate repertoire is extensive and includes key proteins implicated in cancer biology.

The USP7-p53-MDM2 Axis: A Key Signaling Hub

The most well-characterized role of USP7 is its regulation of the p53 tumor suppressor pathway through its interactions with both p53 and its primary E3 ubiquitin ligase, MDM2.[4][6][9] Under normal physiological conditions, USP7 primarily deubiquitinates and stabilizes MDM2, which in turn promotes the ubiquitination and subsequent degradation of p53, thus keeping p53 levels low.[4][7] However, USP7 can also directly deubiquitinate and stabilize p53.[4][10] The interplay between USP7, p53, and MDM2 is a tightly regulated process, and its disruption is a common event in tumorigenesis.[4][11] Inhibition of USP7 leads to the destabilization of MDM2, resulting in the stabilization and activation of p53, which can trigger cell cycle arrest and apoptosis in cancer cells.[12][13]




Click to download full resolution via product page

Figure 1: The USP7-p53-MDM2 Signaling Axis.

© 2026 BenchChem. All rights reserved.

Role in DNA Damage Response (DDR)

USP7 is a crucial component of the cellular response to DNA damage.[5][14] It is recruited to sites of DNA double-strand breaks and interacts with and stabilizes several key DDR proteins, including MDC1 and RNF168.[15][16] By deubiquitinating these factors, USP7 ensures a robust and sustained DDR, facilitating DNA repair and maintaining genomic stability.[15][16] However, this function can also contribute to the resistance of cancer cells to genotoxic therapies.[16] In response to DNA damage, ATM-mediated signaling can lead to the dephosphorylation and subsequent degradation of USP7, which in turn stabilizes p53.[5]



Click to download full resolution via product page

Figure 2: USP7's role in the DNA Damage Response.

© 2026 BenchChem. All rights reserved.

Beyond p53: Other Oncogenic Substrates

The influence of USP7 in cancer extends beyond the p53 pathway. It has been shown to deubiquitinate and stabilize a range of other oncoproteins and tumor suppressors, including:

- PTEN: USP7-mediated deubiquitination of the tumor suppressor PTEN can lead to its nuclear exclusion, thereby impairing its function and promoting the PI3K/Akt signaling pathway.[13][17]
- N-Myc and c-Myc: USP7 stabilizes the oncoproteins N-Myc and c-Myc, which are key drivers in neuroblastoma and other cancers.[18][19]
- FOXO4: USP7 regulates the transcription factor FOXO4, which is involved in apoptosis and cell cycle arrest.[13]
- EZH2: USP7 can increase the stability of EZH2, a histone methyltransferase often dysregulated in cancer.[20]
- Androgen Receptor (AR): In prostate cancer, USP7 can deubiquitinate and stabilize the androgen receptor, promoting its activity.[21]

Quantitative Data on USP7 in Cancer

The expression and activity of USP7 are frequently altered in human malignancies. High expression of USP7 has been reported in a variety of cancers and often correlates with poor prognosis.

© 2026 BenchChem. All rights reserved.

Cancer Type	USP7 Expression	Reported Effect of High Expression	References
Prostate Cancer	Upregulated	Associated with tumor invasion and stabilization of the androgen receptor.	[18][21]
Ovarian Cancer	Upregulated	Correlates with lymph node metastasis and malignant characteristics.	[22]
Non-Small Cell Lung Carcinoma (NSCLC)	Upregulated	Plays a key role in carcinogenesis via p53-dependent pathways.	[18]
Colorectal Cancer (CRC)	Upregulated	Regulates cancer cell growth and apoptotic sensitivity.	[18]
Cervical Cancer	Upregulated	Promotes carcinogenesis and is associated with poor survival.	[18]
Multiple Myeloma	Upregulated	Contributes to bortezomib resistance.	[1]
Glioblastoma	Upregulated	Linked to stabilization of MDM2 and suppression of p53 signaling.	[1]
Neuroblastoma	Upregulated	Associated with stabilization of MDM2.	[1]

Table 1: Summary of USP7 Expression and Role in Various Cancers.

© 2026 BenchChem. All rights reserved.

USP7 Inhibitor	Cell Line(s)	Treatment Conditions	Observed Effect	References
FT671	HCT116	10 µM for 24h	Increased p53 protein levels; Induction of p53 target genes.	[23]
FT671	U2OS	- (20h)	Increased p53 protein levels.	[23]
FT671	IMR-32 (neuroblastoma)	-	Degradation of N-Myc; Upregulation of p53.	[23]
FT671	MM.1S (multiple myeloma)	-	Stabilization of p53; Increased MDM2 ubiquitination.	[23]
P5091	Colorectal cancer cells	-	Diminished cancer stem cell self-renewal; Reduced mutant p53 levels.	[24]
P22077, P5091, HBX19818	HCT116	-	Marked reduction in DNA replication fork speed and new origin firing.	[9]

Table 2: Effects of USP7 Inhibitors in Cancer Cell Lines.

Experimental Protocols for Investigating USP7

Investigating the function of USP7 and its role in cancer progression requires a range of molecular and cellular biology techniques. Below are detailed protocols for key experiments.

© 2026 BenchChem. All rights reserved.

Immunoprecipitation (IP) of USP7 and its Interacting Proteins

This protocol is designed to isolate USP7 and its binding partners from cell lysates.

Materials:

- Cell lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)
- Protease and phosphatase inhibitor cocktails
- Anti-USP7 antibody (validated for IP)
- Isotype control IgG
- Protein A/G magnetic beads or agarose resin
- Wash buffer (e.g., PBS with 0.1% Tween-20)
- Elution buffer (e.g., 2x Laemmli sample buffer)


Procedure:

- Cell Lysis:
  - Culture and treat cells as required.
  - Wash cells twice with ice-cold PBS.[20]
  - Lyse cells in ice-cold lysis buffer supplemented with protease and phosphatase inhibitors.[25]
  - Incubate on ice for 30 minutes with occasional vortexing.[20]
  - Clarify the lysate by centrifugation at ~14,000 x g for 15 minutes at 4°C.[20]
  - Transfer the supernatant (whole-cell lysate) to a new pre-chilled tube.

© 2026 BenchChem. All rights reserved.

- Protein Quantification:
  - Determine the protein concentration of the lysate using a BCA Protein Assay Kit.
  - Normalize the protein concentration of all samples with lysis buffer.[23]
- Pre-clearing (Optional but Recommended):
  - Add Protein A/G beads to the lysate and incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding.[20][23]
  - Pellet the beads and transfer the supernatant to a new tube.[23]
- Immunoprecipitation:
  - Add the primary anti-USP7 antibody or isotype control IgG to the pre-cleared lysate.[25]
  - Incubate overnight at 4°C with gentle rotation.[20]
  - Add pre-washed Protein A/G beads and incubate for an additional 1-4 hours at 4°C.[20]
- Washing:
  - Pellet the beads and discard the supernatant.
  - Wash the beads 3-5 times with cold wash buffer.[20]
- Elution:
  - After the final wash, resuspend the beads in 2x Laemmli sample buffer.[20]
  - Boil the samples at 95-100°C for 5-10 minutes to elute the immunoprecipitated proteins.[20]
  - Pellet the beads, and the supernatant containing the eluted proteins is ready for Western blot analysis.[20]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 3: Experimental Workflow for USP7 Immunoprecipitation.

Western Blotting for USP7 and its Substrates

This protocol is used to detect the levels of USP7 and its substrates in cell lysates or IP eluates.

Materials:

- SDS-PAGE gels
- PVDF or nitrocellulose membrane
- Transfer buffer
- Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
- Primary antibodies (e.g., anti-USP7, anti-p53, anti-MDM2, anti-ubiquitin)
- HRP-conjugated secondary antibodies
- Enhanced chemiluminescence (ECL) substrate

Procedure:

- SDS-PAGE:
  - Load 20-40 µg of protein per lane on an SDS-PAGE gel.[26]
  - Separate proteins by electrophoresis.
- Protein Transfer:

© 2026 BenchChem. All rights reserved.

- Transfer the separated proteins to a PVDF or nitrocellulose membrane.[23][26]

- Blocking:
  - Block the membrane with blocking buffer for 1 hour at room temperature.[26]
- Primary Antibody Incubation:
  - Incubate the membrane with the primary antibody overnight at 4°C.[23][26]
- Washing:
  - Wash the membrane three times with TBST.[26]
- Secondary Antibody Incubation:
  - Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[26]
- Detection:
  - Wash the membrane three times with TBST.[26]
  - Detect the signal using an ECL substrate and an imaging system.[25]

In Vitro Deubiquitination (DUB) Assay

This assay directly measures the enzymatic activity of USP7 and its inhibition by small molecules.

Materials:

- Recombinant human USP7 enzyme
- Ubiquitin-Rhodamine 110 (Ub-Rho110) substrate or other fluorogenic ubiquitin substrate
- USP7 inhibitor (e.g., Usp7-IN-8)

© 2026 BenchChem. All rights reserved.

- Assay Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, 1 mM EDTA, 10 mM DTT, 5% glycerol[26]
- 384-well black plates
- Fluorescence plate reader

Procedure:

- Prepare Reagents:
  - Prepare a 2x solution of recombinant USP7 in assay buffer.[26]
  - Prepare serial dilutions of the USP7 inhibitor in assay buffer.
  - Prepare a solution of Ub-Rho110 substrate in assay buffer.
- Assay Setup:
  - Add the USP7 inhibitor or vehicle (DMSO) to the wells of a 384-well plate.
  - Add the 2x USP7 enzyme solution to the wells and incubate for a pre-determined time (e.g., 30 minutes) at room temperature to allow for inhibitor binding.
- Initiate Reaction:
  - Add the Ub-Rho110 substrate to all wells to start the enzymatic reaction.
- Measurement:
  - Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm Ex / 535 nm Em for Rhodamine 110) over time using a fluorescence plate reader.
- Data Analysis:
  - Calculate the rate of reaction (slope of the fluorescence versus time plot).
  - Plot the reaction rate against the inhibitor concentration to determine the IC50 value.

© 2026 BenchChem. All rights reserved.

Conclusion and Future Directions

USP7 stands at a critical crossroads in cancer biology, influencing a complex network of signaling pathways that govern tumor progression, survival, and therapeutic response.[1][2] Its dual role in regulating both oncoproteins and tumor suppressors highlights the intricate nature of its function and the need for a nuanced understanding when considering it as a therapeutic target.[2] The development of potent and selective USP7 inhibitors has shown significant promise in preclinical studies, particularly in tumors with wild-type p53 or those dependent on USP7-stabilized oncoproteins.[13][21]

Future research should focus on elucidating the full spectrum of USP7 substrates in different cancer contexts, understanding the mechanisms of resistance to USP7 inhibition, and identifying predictive biomarkers to guide the clinical application of USP7-targeted therapies. The experimental protocols and data presented in this guide provide a solid foundation for researchers to further unravel the complexities of USP7 and harness its therapeutic potential in the fight against cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. mdpi.com [mdpi.com]
- 2. researchgate.net [researchgate.net]
- 3. Ubiquitin-Specific Peptidase 7: A Novel Deubiquitinase That Regulates Protein Homeostasis and Cancers - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Regulation of USP7/HAUSP in response to DNA damage: Yet another role for ATM - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The USP7 protein interaction network and its roles in tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 7. USP7: structure, substrate specificity, and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. scienceopen.com [scienceopen.com]
- 10. USP7/HAUSP Promotes the Sequence-Specific DNA Binding Activity of p53 | PLOS One [journals.plos.org]
- 11. USP7 enforces heterochromatinization of p53 target promoters by protecting SUV39H1 (KMT1A) from MDM2-mediated degradation - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. Frontiers | Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? [frontiersin.org]
- 14. Frontiers | USP7 Is a Master Regulator of Genome Stability [frontiersin.org]
- 15. USP7 deubiquitinase promotes ubiquitin-dependent DNA damage signaling by stabilizing RNF168 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. JCI - Ubiquitin-specific protease 7 sustains DNA damage response and promotes cervical carcinogenesis [jci.org]
- 17. Targeting Ubiquitin-Specific Protease 7 (USP7) in Cancer: A New Insight to Overcome Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Frontiers | USP7: Novel Drug Target in Cancer Therapy [frontiersin.org]
- 19. USP7 substrates identified by proteomics analysis reveal the specificity of USP7 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. benchchem.com [benchchem.com]
- 21. Frontiers | Highlights in USP7 inhibitors for cancer treatment [frontiersin.org]
- 22. dovepress.com [dovepress.com]
- 23. benchchem.com [benchchem.com]
- 24. USP7 regulates growth and maintains the stemness of p53-mutant colorectal cancer cells via stabilizing of mutant p53 - PMC [pmc.ncbi.nlm.nih.gov]
- 25. benchchem.com [benchchem.com]
- 26. benchchem.com [benchchem.com]

- To cite this document: BenchChem. [The Double-Edged Sword: Investigating the Role of USP7 in Cancer Progression]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15583097/docs#the-double-edged-sword-investigating-the-role-of-usp7-in-cancer-progression]

© 2026 BenchChem. All rights reserved.

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.